Cas no 1040646-75-0 (2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide)

• Product Name: 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• CAS No: 1040646-75-0
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5805351
• PubChem ID: 42111791
• Update Time: 2025-06-14

2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• F5235-0023
• 1040646-75-0
• 2,3-dimethoxy-N-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)benzamide
• AKOS024502049

• Inchi： 1S/C20H22N6O3/c1-28-15-7-5-6-14(19(15)29-2)20(27)23-13-12-22-17-9-10-18(26-25-17)24-16-8-3-4-11-21-16/h3-11H,12-13H2,1-2H3,(H,22,25)(H,23,27)(H,21,24,26)
• InChI Key： UDNBIFYBYWVDAK-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NN=C(NC2=NC=CC=C2)C=C1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 394.17533859g/mol
• Monoisotopic Mass: 394.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

Comprehensive Overview of 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide (CAS No. 1040646-75-0)

2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide (CAS No. 1040646-75-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. The presence of pyridazine and pyridine moieties in its structure further enhances its relevance in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and targeted therapies, which align with the potential applications of 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide. Researchers are actively exploring its role in cancer treatment, neurodegenerative diseases, and inflammatory disorders, as these areas represent some of the most pressing unmet medical needs today. The compound's ability to interact with specific kinase domains and receptor proteins makes it a promising candidate for further preclinical and clinical studies.

The synthesis of 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide involves multi-step organic reactions, including amide coupling, nucleophilic substitution, and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity, which are critical for its application in biological assays. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity.

One of the key advantages of 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide is its favorable pharmacokinetic properties, including solubility, stability, and membrane permeability. These attributes are essential for its potential use as a drug candidate, as they influence bioavailability and therapeutic efficacy. Additionally, the compound's structure-activity relationship (SAR) has been extensively studied to optimize its binding affinity and selectivity toward specific biological targets.

From a commercial perspective, 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide is available through specialized chemical suppliers and custom synthesis providers. Researchers and pharmaceutical companies often seek this compound for high-throughput screening and lead optimization programs. Its inclusion in compound libraries underscores its importance in modern drug discovery pipelines.

Looking ahead, the future of 2,3-dimethoxy-N-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide lies in its potential to address complex diseases with limited treatment options. Ongoing research aims to elucidate its mechanisms of action, identify novel therapeutic targets, and explore synergistic effects with existing drugs. As the demand for precision medicine and personalized therapies continues to rise, compounds like this will play a pivotal role in advancing biomedical science.